Cas no 51363-82-7 (2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid
• CAS No: 51363-82-7
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD04969792
• CID: 1076649
• Update Time: 2025-10-21

2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid
• 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid(SALTDATA: FREE)
• 2-(4-Chloro-pyrazol-1-yl)-propionic acid
• 2-(4-chloropyrazolyl)propanoic acid
• AC1O5K07
• AC1Q2BE9
• CTK6A9540
• SBB009493

• MDL： MFCD04969792
• Inchi： 1S/C6H7ClN2O2/c1-4(6(10)11)9-3-5(7)2-8-9/h2-4H,1H3,(H,10,11)
• InChI Key： WTNFOIQEOSAJAG-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid (CAS No. 51363-82-7)

2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid (CAS No. 51363-82-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and propanoic acid side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 4-chloro substitution, enhances its reactivity and applicability in various chemical transformations.

In recent years, the demand for 2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid has surged due to its role in developing crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its potential to modulate biological pathways, making it a focal point in drug discovery and agrochemical innovation. The compound's CAS No. 51363-82-7 is frequently searched in scientific databases, reflecting its growing relevance in industrial and academic settings.

One of the key trends driving interest in 2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid is the shift toward sustainable chemistry and green synthesis. As industries seek eco-friendly alternatives, this compound's efficient synthesis routes and minimal environmental impact align with global sustainability goals. Additionally, its compatibility with catalysis and biocatalysis techniques positions it as a valuable asset in modern synthetic chemistry.

The compound's pyrazole moiety is a hotspot for structure-activity relationship (SAR) studies, particularly in designing enzyme inhibitors and receptor modulators. Its 4-chloro substitution further enhances its binding affinity, making it a preferred choice for medicinal chemistry applications. Recent publications highlight its utility in developing anti-inflammatory and antimicrobial agents, addressing pressing healthcare challenges.

From an industrial perspective, 2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid is prized for its scalability and cost-effectiveness. Manufacturers are optimizing batch processes and continuous flow systems to meet the rising demand. Its stability under various pH conditions and thermal profiles ensures consistent performance in large-scale production, a critical factor for API synthesis and fine chemical manufacturing.

In the context of agrochemicals, this compound's derivatives exhibit promising herbicidal and fungicidal activities. With the global push toward precision agriculture, researchers are exploring its potential to develop next-generation pesticides with reduced environmental persistence. The CAS No. 51363-82-7 is often linked to studies on crop yield enhancement and pest resistance management, topics of high interest in agricultural forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid and its derivatives. These methods ensure high purity and compliance with regulatory standards, a priority for GMP-certified facilities. The compound's spectral data and chromatographic profiles are widely documented, facilitating its adoption in quality-controlled environments.

Looking ahead, the versatility of 2-(4-Chloro-1H-pyrazol-1-yl)propanoic acid positions it as a cornerstone in interdisciplinary research. Its applications span material science, biotechnology, and nanotechnology, reflecting its cross-functional utility. As scientific inquiries into molecular design and functional materials expand, this compound is poised to play a pivotal role in shaping future innovations.